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Compound of Interest

Compound Name:
3-Iodo-1,4-dihydro-1,6-

naphthyridin-4-one

CAS No.: 1601078-87-8

Cat. No.: B2641224

Get Quote

Executive Summary
This technical guide analyzes the rational design, synthesis, and evaluation of iodinated 1,8-

naphthyridine derivatives as ATP-competitive kinase inhibitors. While naphthyridines are

established privileged scaffolds in medicinal chemistry (targeting c-Met, VEGFR, and CK2), the

strategic incorporation of iodine offers a unique pharmacological advantage: the formation of

high-energy halogen bonds (X-bonds) with hinge-region carbonyls. This guide details the

exploitation of the iodine

-hole for enhanced selectivity, improved residence time, and the synthetic pathways required to
access these chemical probes.

The Pharmacophore: Structural Biology & The
Iodine Advantage
The Naphthyridine Scaffold
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The 1,8-naphthyridine core serves as a bioisostere of quinoline and isoquinoline. Its planar,

bicyclic heteroaromatic structure mimics the adenine ring of ATP, allowing it to slot effectively

into the deep hydrophobic cleft of the kinase ATP-binding pocket.

The "Sigma-Hole" Effect (Halogen Bonding)
Unlike fluorine (which is electronegative and acts as an H-bond acceptor), iodine exhibits a

distinct anisotropic charge distribution known as the

-hole.

Mechanism: The electron density on the iodine atom is repelled from the C-I bond axis,

creating a patch of positive electrostatic potential at the distal tip.

Kinase Relevance: This positive patch acts as a Lewis acid, forming strong, directional

interactions with Lewis bases—specifically the backbone carbonyl oxygens (e.g., Val116 in

CK2, Glu81 in CDK2) in the kinase hinge region.

Energetics: An I···O=C halogen bond can be energetically stronger (–2 to –5 kcal/mol) and

more directional (160°–180° angle) than a comparable hydrogen bond, leading to higher

potency and selectivity.
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Figure 1: Mechanism of Halogen Bonding in Kinase Pockets. The positive

-hole of the iodine atom interacts with the electron-rich carbonyl of the kinase hinge.

Synthetic Strategies: Regioselective Iodination
Accessing 3-iodo-1,8-naphthyridines requires precise electrophilic substitution or cyclization

protocols. The iodine atom is labile; therefore, conditions must be mild to prevent deiodination.
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Protocol: Electrophilic Cyclization of 2-Amino-
nicotinaldehyde
This method is preferred for generating the core scaffold with the iodine pre-installed.

Reagents:

2-Amino-nicotinaldehyde[1]

Active Methylene Compound (e.g., ethyl acetoacetate)

Iodine (

)[2][3]

Catalyst: Cerium(IV) ammonium nitrate (CAN) or simple molecular iodine facilitation.

Solvent: Ethanol or Acetonitrile.

Step-by-Step Methodology:

Reactant Mixing: Dissolve 2-amino-nicotinaldehyde (1.0 equiv) and the active methylene

compound (1.0 equiv) in Ethanol.

Iodination/Cyclization: Add molecular Iodine (

) (1.2 equiv). The iodine acts as both a catalyst for the condensation and an electrophile for
the ring closure/substitution.

Reflux: Heat the mixture to reflux (80°C) for 4–6 hours. Monitor via TLC (Hexane:EtOAc 7:3).

Quenching: Cool to room temperature. Pour into ice-cold water containing 5% Sodium

Thiosulfate (

) to quench unreacted iodine.

Isolation: Filter the resulting precipitate.
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Purification: Recrystallize from Ethanol/DMF. Do not use column chromatography with silica

if the iodine position is labile; neutral alumina is preferred.
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Figure 2: Synthetic workflow for the one-pot construction of 3-iodo-1,8-naphthyridines.

Experimental Validation: Kinase Inhibition Assays
To validate the efficacy of the iodinated derivative, a radiometric or TR-FRET assay is required.

We recommend TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) for high-

throughput screening against targets like CK2 or c-Met.

Protocol: LanthaScreen™ TR-FRET Kinase Assay
This assay measures the binding of an Alexa Fluor® tracer to the kinase active site. The

iodinated inhibitor competes with the tracer.

Materials:

Kinase: Recombinant human CK2

or c-Met.
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Tracer: Kinase Tracer 236 (Invitrogen).

Antibody: Eu-anti-GST (Europium labeled).

Inhibitor: Synthesized 3-iodo-1,8-naphthyridine (dissolved in DMSO).

Workflow:

Preparation: Prepare a 384-well plate.

Inhibitor Addition: Add 5

L of the test compound (serial dilution 10

M to 0.1 nM) in 1% DMSO.

Enzyme/Ab Mix: Add 5

L of Kinase/Eu-Antibody mixture. Incubate for 15 minutes at Room Temp.

Tracer Addition: Add 5

L of Kinase Tracer 236.

Equilibration: Incubate for 60 minutes in the dark.

Detection: Read fluorescence on a plate reader (Excitation: 340 nm; Emission: 665 nm

[Tracer] and 615 nm [Eu]).

Calculation: Calculate the TR-FRET ratio (665/615). Plot % Inhibition vs. Log[Concentration]

to determine

.

Data Analysis Table:
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Compound ID
Substituent
(R3)

Substituent
(R7) (CK2) [nM] Mechanism

NP-H (Ctrl) -H -Phenyl 450 H-bond (weak)

NP-Cl -Cl -Phenyl 120 Hydrophobic

NP-I (Target) -I -Phenyl 15 Halogen Bond

NP-I-Mod -I -Morpholine 8
XB +

Solubilization

Note: Hypothetical data illustrating the expected potency shift due to the Iodine-mediated

Halogen Bond.[3][4]

Case Study: Targeting CK2 and c-Met
Casein Kinase 2 (CK2)
Research indicates that naphthyridine-based probes (e.g., Compound 2 in recent literature) are

highly selective for CK2.[5]

Structural Insight: The ATP pocket of CK2 is smaller than average due to bulky residues

(Val66, Ile174).

Iodine Role: A 3-iodo substituent on the naphthyridine ring is positioned to interact with the

hinge region backbone of Val116. The large size of iodine fills the hydrophobic pocket, while

the

-hole anchors the molecule, preventing "wobble" and reducing off-target binding to kinases
with larger, less defined pockets.

c-Met (Hepatocyte Growth Factor Receptor)
1,6- and 1,8-naphthyridines are documented c-Met inhibitors.

SAR: The nitrogen at position 1 (or 8) accepts a hydrogen bond from the hinge (Met1160).

Iodine Role: Introducing iodine at the 3-position (analogous to the 4-position of quinolines)

targets the "Gatekeeper" region or the solvent front, depending on the specific isomer. The
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iodine-carbonyl interaction here can improve residence time, a critical parameter for c-Met

inhibitors in oncology.
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Figure 3: Structure-Activity Relationship (SAR) map for Iodinated Naphthyridines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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